2-(N,N-Diethylamino)-4-(hydroxymethyl)thiazole

• CAS No.: 126534-23-4
• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• IUPAC Name: [2-(diethylamino)-1,3-thiazol-4-yl]methanol
• InChI: InChI=1S/C8H14N2OS/c1-3-10(4-2)8-9-7(5-11)6-12-8/h6,11H,3-5H2,1-2H3
• InChI Key: OVPQVCQZVHHJRX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=CS1)CO

Description

2-(N,N-Diethylamino)-4-(hydroxymethyl)thiazole is a useful research compound. Its molecular formula is C8H14N2OS and its molecular weight is 186.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3.14 ml of lithium aluminum hydride in toluene was diluted in a dry flask under N2 atmosphere with 30 ml of THF. The resulting mixture was cooled to 0° C. and treated dropwise with a solution of 1.43 g (6.28 mmol) of ethyl 2-(N,N-diethylamino)thiazole-4-carboxylate in 5 ml of THF. After addition, the solution was allowed to warm slowly to ambient temperature, stirred for 1 h, recooled to 0° C., and treated with a small amount of aqueous Rochelle's salt followed by ethyl acetate. After stirring, the slurry was filtered, washed with additional ethyl acetate, and the combined filtrates were concentrated in vacuo. The residue was purified by silica gel chromatography using methanol in chloroform to provide 0.864 g (73%) of the desired compound, Rf 0.17 (4% methanol in chloroform). Mass spectrum: (M+H)+ =187.

Synthesis routes and methods II

Procedure details

The reaction described in Preparation 15 was then repeated, but using 1.9 g of the above ester, 0.31 g of lithium aluminum hydride, and 40 ml of tetrahydrofuran, giving 2-diethylaminothiazol-4-ylmethanol as colorless prisms.